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Compound of Interest

Compound Name: 1,2-Bis(hydroxyimino)cyclohexane

Cat. No.: B146463

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic
properties and synthesis of 1,2-Bis(hydroxyimino)cyclohexane, also known as Nioxime. The
following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, alongside a robust experimental protocol for its preparation.

Spectroscopic Data Analysis

The structural elucidation of 1,2-Bis(hydroxyimino)cyclohexane is critically supported by
various spectroscopic techniques. Below is a summary of the key data obtained from *H NMR,
13C NMR, IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the symmetrical nature of the 1,2-Bis(hydroxyimino)cyclohexane molecule, the NMR
spectra are relatively simple. The cyclohexane ring protons and carbons exhibit characteristic
chemical shifts.

1H NMR Data
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
~10.5 Singlet (broad) 2H N-OH
~2.6 Multiplet 4H C3-Hz2, C6-H2
~1.7 Multiplet 4H C4-Hz, C5-Hz
13C NMR Data
Chemical Shift (6) ppm Assignment

~155 C1, C2 (=N-OH)
~26 C3, C6
~24 C4,C5

Infrared (IR) Spectroscopy

The IR spectrum of 1,2-Bis(hydroxyimino)cyclohexane displays characteristic absorption

bands corresponding to its functional groups. The NIST WebBook provides a reference

spectrum for this compound.[1]

Wavenumber (cm~12)

Assignment

~3200 (broad)

O-H stretch (hydroxyimino)

~2940, ~2860 C-H stretch (aliphatic)
~1650 C=N stretch (oxime)
~1450 CH:z bend
~970 N-O stretch
Mass Spectrometry (MS)
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Electron ionization mass spectrometry of 1,2-Bis(hydroxyimino)cyclohexane reveals a
molecular ion peak corresponding to its molecular weight.[1] The fragmentation pattern is
consistent with the structure of the molecule.

m/z Assighment

142 [M]* (Molecular lon)

125 [M - OHJ*

112 [M - 20H]* or [M - N2OJ*
96 [M - NO2H]*

Experimental Protocols

The synthesis of 1,2-Bis(hydroxyimino)cyclohexane is well-established and can be reliably
performed in a laboratory setting. The following protocol is adapted from a procedure published
in Organic Syntheses.

Synthesis of 1,2-Bis(hydroxyimino)cyclohexane

The synthesis is a two-step process starting from cyclohexanone. First, cyclohexanone is
oxidized to 1,2-cyclohexanedione, which is then converted to the dioxime.

Step 1: Preparation of 1,2-Cyclohexanedione
This step involves the selenium dioxide oxidation of cyclohexanone.
o Materials: Cyclohexanone, Selenium Dioxide, Dioxane, Water.

e Procedure: A solution of selenium dioxide in dioxane and water is added dropwise to
cyclohexanone with stirring and cooling. The reaction mixture is stirred for several hours. The
selenium byproduct is removed by filtration, and the filtrate is distilled under reduced
pressure to yield 1,2-cyclohexanedione.

Step 2: Preparation of 1,2-Bis(hydroxyimino)cyclohexane

This step involves the reaction of 1,2-cyclohexanedione with hydroxylamine.
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e Materials: 1,2-Cyclohexanedione, Hydroxylammonium Chloride, Potassium Hydroxide,
Water, Ice.

e Procedure: A solution of hydroxylamine is prepared by reacting hydroxylammonium chloride
with potassium hydroxide in an ice-water bath. To this solution, melted 1,2-cyclohexanedione
is added slowly with vigorous stirring. The resulting precipitate of 1,2-
Bis(hydroxyimino)cyclohexane is collected by filtration, washed with cold water, and dried.

Experimental Workflow

The following diagram illustrates the workflow for the synthesis and spectroscopic
characterization of 1,2-Bis(hydroxyimino)cyclohexane.

Synthesis and Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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